Cas no 191547-12-3 (2-Deacetoxytaxinine-B)

• Product Name: 2-Deacetoxytaxinine-B
• CAS No: 191547-12-3
• MF: C₃₅H₄₂O₉
• MW: 606.70259141922
• CID: 836943
• PubChem ID: 6442229
• Update Time: 2025-04-19

2-Deacetoxytaxinine-B Chemical and Physical Properties

Names and Identifiers

• 2-Deacetoxytaxinine-B
• (5α,7β,9α,10β)-7,9,10-tris(acetyloxy)-13-oxotaxa-4(20),11-dien-5-yl (2E)-3-phenylprop-2-enoate
• 2-Deaceoxtaxinine B
• 2-Deacetoxytaxinine B
• Taxinine B,2-deacetoxy
• [ "" ]
• AKOS032948126
• 7,9,10-Triacetoxy-5-cinnamoyloxytaxa-4(20),11-dien-13-one
• CS-0017385
• 191547-12-3
• 2-Deacetoxy taxinine B
• HY-N1723
• DTXSID101346597
• FS-10532
• Taxinine B, 2-deacetoxy-
• [(1R,3R,5S,7S,8S,9R,10R)-7,9,10-triacetyloxy-8,12,15,15-tetramethyl-4-methylidene-13-oxo-5-tricyclo[9.3.1.03,8]pentadec-11-enyl] (E)-3-phenylprop-2-enoate
• DA-49400
• 2-Deacetoxytaxinin B

• Inchi： 1S/C35H42O9/c1-19-26-16-25-17-27(39)20(2)31(34(25,6)7)32(42-22(4)37)33(43-23(5)38)35(26,8)29(41-21(3)36)18-28(19)44-30(40)15-14-24-12-10-9-11-13-24/h9-15,25-26,28-29,32-33H,1,16-18H2,2-8H3/b15-14+/t25-,26-,28+,29+,32-,33+,35+/m1/s1
• InChI Key： OBBKIKZFVSBXJQ-QJKHZRRKSA-N
• SMILES： O(C(C)=O)[C@H]1[C@@H](C2=C(C)C(C[C@H](C2(C)C)C[C@@H]2C(=C)[C@H](C[C@@H]([C@]21C)OC(C)=O)OC(/C=C/C1C=CC=CC=1)=O)=O)OC(C)=O

Computed Properties

• Exact Mass: 606.28300
• Monoisotopic Mass: 606.28288291g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 44
• Rotatable Bond Count: 10
• Complexity: 1270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 669.7±55.0 °C at 760 mmHg
• Flash Point: 275.2±31.5 °C
• PSA: 122.27000
• LogP: 5.32450
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

2-Deacetoxytaxinine-B Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Taxanes and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Taxanes and derivatives